Cas no 501366-57-0 (3-Thiophenecarboxylic acid,2-[[[(4-phenoxyphenyl)amino]carbonyl]amino]-)

3-Thiophenecarboxylic acid,2-[[[(4-phenoxyphenyl)amino]carbonyl]amino]- structure
501366-57-0 structure
Product name:3-Thiophenecarboxylic acid,2-[[[(4-phenoxyphenyl)amino]carbonyl]amino]-
CAS No:501366-57-0
MF:C18H14N2O4S
MW:354.379763126373
CID:1558317

3-Thiophenecarboxylic acid,2-[[[(4-phenoxyphenyl)amino]carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylic acid,2-[[[(4-phenoxyphenyl)amino]carbonyl]amino]-
    • 3-Thiophenecarboxylic acid, 2-[[[(4-phenoxyphenyl)amino]carbonyl]amino]-
    • Inchi: 1S/C18H14N2O4S/c21-17(22)15-10-11-25-16(15)20-18(23)19-12-6-8-14(9-7-12)24-13-4-2-1-3-5-13/h1-11H,(H,21,22)(H2,19,20,23)
    • InChI Key: DKHYBPGCJYZFHK-UHFFFAOYSA-N
    • SMILES: N(C1SC=CC=1C(=O)O)C(=O)NC1C=CC(=CC=1)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 354.06752

Experimental Properties

  • Density: 1.461±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
  • Boiling Point: 460.9±40.0 °C(predicted)
  • PSA: 87.66
  • pka: 4.44±0.20(predicted)

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